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Compound of Interest

Compound Name: 4,4'-Dinitrostilbene

Cat. No.: B1588124 Get Quote

An In-Depth Technical Guide to 4,4'-Dinitrostilbene

Introduction
4,4'-Dinitrostilbene is a stilbenoid, a class of organic compounds characterized by a central

C=C double bond flanked by two aromatic rings. In this particular molecule, a nitro group is

attached to the para (4-position) of each phenyl ring. While 4,4'-Dinitrostilbene itself is a

subject of research, its sulfonated derivative, 4,4'-Dinitrostilbene-2,2'-disulfonic acid, holds

significant industrial importance as a key intermediate in the synthesis of fluorescent whitening

agents and azo dyes.[1][2][3][4][5] This guide will provide a comprehensive overview of the

core chemical and physical properties of 4,4'-Dinitrostilbene, its synthesis, applications, and

safety considerations, with a particular focus on its industrially relevant disulfonated form.

Physicochemical Properties
A clear distinction must be made between 4,4'-Dinitrostilbene and its disulfonated derivative,

as their properties and applications differ significantly. The following table summarizes their key

physicochemical data.
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Property 4,4'-Dinitrostilbene
4,4'-Dinitrostilbene-2,2'-
disulfonic acid

CAS Number 2501-02-2 128-42-7[5][6][7][8]

Molecular Formula C₁₄H₁₀N₂O₄[9] C₁₄H₁₀N₂O₁₀S₂[6][10]

Molecular Weight 270.24 g/mol [9] 430.38 g/mol [8]

Appearance Yellow solid[11] Yellow amorphous solid[7][11]

Melting Point Not available 266 °C[7][11]

Solubility in Water Not available Very soluble[7][8]

Synthesis of 4,4'-Dinitrostilbene-2,2'-disulfonic acid
The industrial production of 4,4'-Dinitrostilbene-2,2'-disulfonic acid is a well-established

process involving the oxidative condensation of two molecules of 4-nitrotoluene-2-sulfonic acid

in an aqueous alkaline solution.[2] This reaction can be carried out using various oxidizing

agents, including sodium hypochlorite or oxygen in the presence of a catalyst.[1][2][4]

The synthesis pathway can be visualized as follows:
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Starting Material

Step 1: Sulfonation

Step 2: Oxidative Condensation

4-Nitrotoluene

Sulfonation

 H₂SO₄ 

4-Nitrotoluene-2-sulfonic acid

Oxidation with
Sodium Hypochlorite
in Alkaline Solution

4,4'-Dinitrostilbene-2,2'-disulfonic acid
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Dye Synthesis Optical Brightener Synthesis

4,4'-Dinitrostilbene-2,2'-disulfonic acid

Reaction with
Aniline Derivatives Reduction

Azo Dyes
(e.g., Direct Red 76) 4,4'-Diaminostilbene-2,2'-disulfonic acid

Optical Brighteners

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.echemi.com/sds/44-dinitrostilbene-22-disulfonicacid-pid_Seven4333.html
https://m.chemicalbook.com/ProductMSDSDetailCB8400330_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB8400330_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/5377860
https://pubchem.ncbi.nlm.nih.gov/compound/5377860
https://www.indiamart.com/proddetail/4-4-dinitro-stilbene-2-2-disulphonic-acid-2853407676097.html
https://www.chemicalbook.com/msds/4-4-dinitrostilbene-2-2-disulfonic-acid.pdf
https://www.benchchem.com/product/b1588124#cas-number-and-molecular-weight-of-4-4-dinitrostilbene
https://www.benchchem.com/product/b1588124#cas-number-and-molecular-weight-of-4-4-dinitrostilbene
https://www.benchchem.com/product/b1588124#cas-number-and-molecular-weight-of-4-4-dinitrostilbene
https://www.benchchem.com/product/b1588124#cas-number-and-molecular-weight-of-4-4-dinitrostilbene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1588124?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

